N-(3,4-diethoxybenzyl)-2-(7-(4-fluorophenyl)-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidin-3(2H,4H,5H)-yl)acetamide

• IUPAC Name: N-[(3,4-diethoxyphenyl)methyl]-2-[7-(4-fluorophenyl)-2,4-dioxo-1,5-dihydropyrrolo[3,2-d]pyrimidin-3-yl]acetamide
• InChI: InChI=1S/C25H25FN4O5/c1-3-34-19-10-5-15(11-20(19)35-4-2)12-27-21(31)14-30-24(32)23-22(29-25(30)33)18(13-28-23)16-6-8-17(26)9-7-16/h5-11,13,28H,3-4,12,14H2,1-2H3,(H,27,31)(H,29,33)
• InChI Key: ANUUUHNLAQSXNQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CNC(=O)CN2C(=O)C3=C(C(=CN3)C4=CC=C(C=C4)F)NC2=O)OCC
• Molecular Formula: C25H25FN4O5
• Molecular Weight: 480.5 g/mol

Description

N-(3,4-diethoxybenzyl)-2-(7-(4-fluorophenyl)-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidin-3(2H,4H,5H)-yl)acetamide is a useful research compound. Its molecular formula is C25H25FN4O5 and its molecular weight is 480.496. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Potential

The compound has been explored for its potential in cancer treatment. A study by Al-Sanea et al. (2020) involved synthesizing compounds with structural similarities to N-(3,4-diethoxybenzyl)-2-(7-(4-fluorophenyl)-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidin-3(2H,4H,5H)-yl)acetamide, demonstrating cancer cell growth inhibition in certain cancer cell lines, indicating potential anticancer applications (Al-Sanea et al., 2020).

Radioligand Development for PET Imaging

Dollé et al. (2008) reported on the synthesis of similar compounds for use as selective radioligands in positron emission tomography (PET), showing potential for in vivo imaging applications, particularly in neurology (Dollé et al., 2008).

Adenosine Receptor Antagonists

Esteve et al. (2006) synthesized compounds related to this compound, identifying them as potent A2B adenosine receptor antagonists. These could have implications in therapeutic applications, particularly in the context of inflammation and cardiovascular diseases (Esteve et al., 2006).

Vasopressin V1B Receptor Studies

Koga et al. (2016) discussed a derivative compound's application as a radioligand for the vasopressin V1B receptor, crucial in studying psychiatric disorders and stress-related pathologies. This highlights its potential in neuropharmacological research (Koga et al., 2016).

Dihydrofolate Reductase Inhibitors

Gangjee et al. (1995) explored similar pyrrolopyrimidine derivatives as inhibitors of dihydrofolate reductases, which are potential targets for antitumor and antimicrobial drugs, suggesting relevance in developing new therapeutic agents (Gangjee et al., 1995).